[1-(3-Chloro-4-fluoro-phenyl)-1H-imidazol-4-yl]-methanol

• Molecular Formula: C10H8ClFN2O
• Molecular Weight: 226.63 g/mol
• IUPAC Name: [1-(3-chloro-4-fluorophenyl)imidazol-4-yl]methanol
• InChI: InChI=1S/C10H8ClFN2O/c11-9-3-8(1-2-10(9)12)14-4-7(5-15)13-6-14/h1-4,6,15H,5H2
• InChI Key: LCZQJUPBICWMNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=C(N=C2)CO)Cl)F

Description

[1-(3-Chloro-4-fluoro-phenyl)-1H-imidazol-4-yl]-methanol is a useful research compound. Its molecular formula is C10H8ClFN2O and its molecular weight is 226.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloro-4-fluoroaniline was reacted with triethyl orthoformate, ethyl nitroacetate and acetic acid followed by treatment with triethyl orthoformate, iron and acetic acid and subsequent alkaline hydrolysis. The isolated acid was directly reduced with BH3 THF complex followed by hydrolytic workup and the title compound, Mp. 130-135° C. (H2O), MS: m/e=226 (M+), was obtained as an off-white crystalline solid.